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Compound of Interest

Compound Name: Cbz-D-Arg(Pbf)-OH

Cat. No.: B7840288 Get Quote

Technical Data Sheet: Cbz-D-Arg(Pbf)-OH
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for the chemical compound N-α-Cbz-N-ω-Pbf-D-

arginine, commonly abbreviated as Cbz-D-Arg(Pbf)-OH. This compound is a protected amino

acid derivative frequently utilized in solid-phase peptide synthesis (SPPS). The

benzyloxycarbonyl (Cbz) group protects the alpha-amino group, while the 2,2,4,6,7-

pentamethyldihydrobenzofuran-5-sulfonyl (Pbf) group protects the guanidino side chain of the

D-arginine residue.

Core Chemical Properties
The fundamental molecular properties of Cbz-D-Arg(Pbf)-OH are summarized below. These

values are essential for stoichiometric calculations in synthesis protocols and for analytical

characterization.

Property Value

Chemical Formula C34H42N4O7S

Molecular Weight 650.79 g/mol

Molecular Structure and Components
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The structure of Cbz-D-Arg(Pbf)-OH consists of three primary functional components: the D-

arginine core, an N-terminal Cbz protecting group, and a side-chain Pbf protecting group. The

logical relationship between these components is illustrated below.

Caption: Logical breakdown of Cbz-D-Arg(Pbf)-OH into its constituent functional parts.

Experimental Protocols
As this document serves as a technical data sheet for a specific chemical reagent, detailed

experimental protocols are context-dependent and would be found within specific research

papers or synthesis methodologies that utilize this compound. Key experimental areas where

Cbz-D-Arg(Pbf)-OH is employed include:

Solid-Phase Peptide Synthesis (SPPS): The compound is used as a building block for

incorporating a D-arginine residue into a peptide sequence. The Pbf group provides acid-

labile side-chain protection, which is typically removed during the final cleavage step with

strong acids like trifluoroacetic acid (TFA).

Quality Control and Analysis: Standard analytical techniques are used to verify the purity and

identity of the compound before use. These include:

High-Performance Liquid Chromatography (HPLC): To assess purity.

Mass Spectrometry (MS): To confirm the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

The specific parameters for these experimental protocols (e.g., HPLC columns, mobile phases,

NMR solvents) are determined by the laboratory and the specific requirements of the synthesis.

To cite this document: BenchChem. [Cbz-D-Arg(Pbf)-OH molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7840288#cbz-d-arg-pbf-oh-molecular-weight-and-
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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